Cas no 1211580-78-7 (4-bromo-5-methylpyridine-3-carboxylic acid)

• Product Name: 4-bromo-5-methylpyridine-3-carboxylic acid
• CAS No: 1211580-78-7
• MF: C₇H₆BrNO₂
• MW: 216.032041072845
• CID: 4901874
• Update Time: 2025-07-23

4-bromo-5-methylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-methylnicotinic acid
• 4-bromo-5-methylpyridine-3-carboxylic acid

• Inchi： 1S/C7H6BrNO2/c1-4-2-9-3-5(6(4)8)7(10)11/h2-3H,1H3,(H,10,11)
• InChI Key： PWNVRXAZDZGXTC-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)O)=CN=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• XLogP3: 1.4
• Topological Polar Surface Area: 50.2

Additional information on 4-bromo-5-methylpyridine-3-carboxylic acid

Introduction to 4-bromo-5-methylpyridine-3-carboxylic Acid (CAS No. 1211580-78-7)

4-bromo-5-methylpyridine-3-carboxylic acid, with the chemical identifier CAS No. 1211580-78-7, is a significant compound in the field of pharmaceutical and agrochemical research. This heterocyclic organic compound belongs to the pyridine family, characterized by a nitrogen atom embedded within a six-membered aromatic ring. The presence of both bromine and methyl substituents on the pyridine ring endows this molecule with unique chemical properties, making it a valuable intermediate in synthetic chemistry and drug development.

The structural features of 4-bromo-5-methylpyridine-3-carboxylic acid make it particularly useful in the synthesis of various biologically active molecules. The bromine atom at the 4-position provides a reactive site for nucleophilic substitution reactions, while the methyl group at the 5-position influences the electronic properties of the ring. Additionally, the carboxylic acid functionality at the 3-position allows for further derivatization, enabling the creation of more complex structures.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives. Studies have demonstrated that modifications at specific positions on the pyridine ring can significantly alter the biological activity of a compound. For instance, research has shown that compounds with similar structural motifs to 4-bromo-5-methylpyridine-3-carboxylic acid exhibit promising effects in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications.

One of the most compelling aspects of 4-bromo-5-methylpyridine-3-carboxylic acid is its role as a key intermediate in the synthesis of more complex molecules. In particular, it has been utilized in the development of novel inhibitors targeting specific enzymatic pathways. For example, recent studies have highlighted its utility in creating small-molecule inhibitors that modulate kinases and other critical signaling proteins. These inhibitors have shown promise in preclinical trials for their ability to interfere with aberrant signaling pathways associated with various diseases.

The brominated pyridine scaffold is particularly advantageous due to its ability to engage in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are fundamental tools in modern synthetic chemistry, allowing for the efficient construction of carbon-carbon bonds and thereby enabling the creation of increasingly complex molecular architectures. The carboxylic acid group also facilitates amide bond formation, which is essential for constructing peptide-like scaffolds and other biologically relevant structures.

The agrochemical industry has also recognized the potential of 4-bromo-5-methylpyridine-3-carboxylic acid. Researchers have been exploring its use as a precursor in the synthesis of novel pesticides and herbicides. The unique structural features of this compound allow for the development of agrochemicals with improved efficacy and reduced environmental impact. By leveraging its reactivity, scientists have been able to design molecules that target specific pests while minimizing harm to non-target organisms.

In addition to its pharmaceutical and agrochemical applications, 4-bromo-5-methylpyridine-3-carboxylic acid has found utility in material science research. Its ability to serve as a building block for more complex materials has led to investigations into its use in organic electronics and catalysis. The bromine substituent, in particular, has been exploited in designing molecules with enhanced electron-withdrawing properties, which can be beneficial in applications such as organic light-emitting diodes (OLEDs) and photovoltaic devices.

The synthesis of 4-bromo-5-methylpyridine-3-carboxylic acid itself is an area of active research. Recent advances in synthetic methodologies have enabled more efficient and scalable production processes. These improvements have not only reduced costs but also enhanced purity levels, making it more accessible for industrial applications. Techniques such as flow chemistry and microwave-assisted synthesis have been particularly effective in streamlining its preparation.

The future prospects for 4-bromo-5-methylpyridine-3-carboxylic acid are vast and multifaceted. As our understanding of its reactivity and biological activity continues to grow, so too will its applications across various fields. Ongoing research aims to uncover new derivatives with enhanced properties and expanded therapeutic potential. Furthermore, collaborations between academia and industry are likely to drive innovation, leading to novel applications that we can currently only imagine.

In conclusion, 4-bromo-5-methylpyridine-3-carboxylic acid (CAS No. 1211580-78-7) represents a cornerstone compound in modern chemical research. Its unique structural features and versatile reactivity make it an indispensable tool for scientists working in pharmaceuticals, agrochemicals, materials science, and beyond. As we continue to explore its potential, it is clear that this compound will play an increasingly important role in shaping the future of chemical innovation.